Cas no 112811-90-2 (2-Thiobenzyl nicotinicacid)

• Product Name: 2-Thiobenzyl nicotinicacid
• CAS No: 112811-90-2
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD00661380
• CID: 62958
• PubChem ID: 253660188
• Update Time: 2025-04-18

2-Thiobenzyl nicotinicacid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylthio)nicotinic acid
• 2-[(Phenylmethyl)thio]-3-pyridinecarboxylic acid
• 2-Thiobenzylnicotinic acid
• 2-benzylsulfanylpyridine-3-carboxylic acid
• 2-(Benzylthio)pyridine-3-carboxylic Acid
• 2-Benzylsulfanyl-nicotinic acid
• 2-Thiobenzyl
• 2-benzyl thio acid
• 2-Thiobenzyl nicotin
• 2-thiobenzynicotinic acid
• 2-BENZYLTHIONICOTINIC ACID
• 2-THIOBENZYPYRIDINE-3-CARBOXYLIC ACID
• 2-[(Phenylmethyl)thio]-nicotinic acid
• 2-(benzylsulfanyl)nicotinic acid
• 2-(benzylsulfanyl)pyridine-3-carboxylic acid
• 2-(phenylmethylthio)-3-pyridinecarboxylic acid
• 2-[benzylthio]nicotinic acid
• 3-Pyridinecarboxylicacid, 2-[(phenylmethyl)thio]-
• 3-Pyridinecarboxylic acid, 2-((phenylmethyl)thio)-
• 3-Pyridinecarboxylic acid, 2-[(phenylmethyl)thio]-
• PubChem10737
• ChemDiv3_013058
• 2-Benzylthio
• 2-Thiobenzyl nicotinic acid
• ChemDiv3_
• 2-PHENYLMETHYLTHIONICOTINIC ACID, 98+%
• B4088
• 112811-90-2
• AC-25120
• HMS1510B12
• OJNZDGDYAXCHPB-UHFFFAOYSA-N
• MFCD00661380
• SR-01000144401-1
• AKOS000141734
• W17356
• SCHEMBL3594763
• BCP21422
• A802662
• J-510343
• SMR000031848
• BRD-K92926509-001-01-4
• CHEMBL1486593
• CS-W010252
• SR-01000144401
• SB55193
• 2-(Benzylthio)pyridine-3-carboxylic acid, AldrichCPR
• DTXSID30888858
• 2-(Phenyl methyl thio)-3-pyridine carboxylic acid
• TS-00746
• AJ-333/25006174
• HMS2446N24
• FT-0642752
• MLS000046237
• 2-THIOBENZYLNICOTINIC ACID/2-[(PHENYLMETHYL)THIO]-NICOTINIC ACID/2-BENZYLTHIONICOTINIC ACID
• 2-Thiobenzyl nicotinicacid

• MDL： MFCD00661380
• Inchi： 1S/C13H11NO2S/c15-13(16)11-7-4-8-14-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16)
• InChI Key： OJNZDGDYAXCHPB-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.05100
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: 1.28
• Melting Point: 194.0 to 198.0 deg-C
• Boiling Point: 431.1±40.0 °C at 760 mmHg
• Flash Point: 214.5±27.3 °C
• Refractive Index: 1.633
• PSA: 75.49000
• LogP: 3.07210
• pka: 1.56±0.36(Predicted)

2-Thiobenzyl nicotinicacid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better